Cas no 111316-17-7 (1-(2,4-Dihydroxy-6-methoxy-phenyl)-3-(4-hydroxy-phenyl)-propan-1-on)

• Product Name: 1-(2,4-Dihydroxy-6-methoxy-phenyl)-3-(4-hydroxy-phenyl)-propan-1-on
• CAS No: 111316-17-7
• MF: C₁₆H₁₆O₅
• MW: 288.295245170593
• CID: 2059742
• PubChem ID: 42607705
• Update Time: 2025-05-26

1-(2,4-Dihydroxy-6-methoxy-phenyl)-3-(4-hydroxy-phenyl)-propan-1-on Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dihydroxy-6-methoxy-phenyl)-3-(4-hydroxy-phenyl)-propan-1-on
• 1-(2,4-dihydroxy-6-methoxy-phenyl)-3-(4-hydroxy-phenyl)-propan-1-one
• 2'-O-methyl-phloretin
• 4,2',4'-trihydroxy-6'-methoxydihydrochalcone
• 4,2?,4?-trihydroxy-6?-methoxydihydrochalcone
• uvangoletin
• 1-(2,4-dihydroxy-6-methoxyphenyl)-3-(4-hydroxyphenyl)propan-1-one
• 2'-O-Methylphloretin (4,2',4'-Trihydroxy-6'-methoxydihydrochalcone)
• HY-N12309
• AKOS040736319
• LMPK12120537
• 111316-17-7
• 2 inverted exclamation marka-O-Methylphloretin
• CS-0897491
• CHEBI:184622
• 1-Propanone, 1-(2,4-dihydroxy-6-methoxyphenyl)-3-(4-hydroxyphenyl)-
• SCHEMBL799745
• DTXSID50654870
• FS-7340
• 2'-O-Methylphloretin
• G90673
• DTXCID50605620
• DA-60172

• Inchi： 1S/C16H16O5/c1-21-15-9-12(18)8-14(20)16(15)13(19)7-4-10-2-5-11(17)6-3-10/h2-3,5-6,8-9,17-18,20H,4,7H2,1H3
• InChI Key： PDZBWDAJMIPJSK-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1C(CCC1C=CC(=CC=1)O)=O)O)O

Computed Properties

• Exact Mass: 288.09977361g/mol
• Monoisotopic Mass: 288.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxy-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxy-dihydrochalcones
• Chalcones

Additional information on 1-(2,4-Dihydroxy-6-methoxy-phenyl)-3-(4-hydroxy-phenyl)-propan-1-on

Professional Introduction to Compound with CAS No. 111316-17-7 and Product Name: 1-(2,4-Dihydroxy-6-methoxy-phenyl)-3-(4-hydroxy-phenyl)-propan-1-on

The compound with the CAS number 111316-17-7 and the product name 1-(2,4-Dihydroxy-6-methoxy-phenyl)-3-(4-hydroxy-phenyl)-propan-1-on represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The molecular structure of this compound includes multiple hydroxyl and methoxy functional groups, which contribute to its reactivity and biological activity.

Recent research has highlighted the importance of polyphenolic compounds in pharmaceutical applications due to their diverse biological activities. The presence of multiple hydroxyl groups in 1-(2,4-Dihydroxy-6-methoxy-phenyl)-3-(4-hydroxy-phenyl)-propan-1-on suggests that it may exhibit potent antioxidant, anti-inflammatory, and antimicrobial properties. These properties are particularly relevant in the context of developing novel therapeutic agents for chronic diseases such as cancer, cardiovascular disorders, and neurodegenerative conditions.

In the realm of drug discovery, the structural motif of this compound aligns with the growing interest in natural product-inspired scaffolds. The combination of a phenolic core with an aliphatic ketone group provides a versatile platform for further chemical modification and derivatization. This flexibility allows researchers to explore various structural analogs with tailored biological activities, enhancing the likelihood of identifying lead compounds for clinical development.

One of the most compelling aspects of 1-(2,4-Dihydroxy-6-methoxy-phenyl)-3-(4-hydroxy-phenyl)-propan-1-on is its potential role as a kinase inhibitor. Kinases are enzymes that play a crucial role in many cellular processes, including signal transduction, cell division, and apoptosis. Dysregulation of kinase activity is often associated with various diseases, making them attractive targets for therapeutic intervention. Preliminary studies have suggested that this compound may interact with specific kinases, thereby modulating their activity and potentially reversing pathological conditions.

The synthesis of 1-(2,4-Dihydroxy-6-methoxy-phenyl)-3-(4-hydroxy-phenyl)-propan-1-on involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in achieving the desired molecular architecture. These methods not only enhance efficiency but also minimize side reactions, leading to a more sustainable and scalable synthesis process.

From a computational chemistry perspective, the molecular modeling of this compound has provided valuable insights into its binding interactions with biological targets. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations have been employed to predict the binding affinity and mode of interaction. These studies have helped in rationalizing the structure-activity relationships (SAR) and guiding further optimization efforts.

The pharmacokinetic properties of 1-(2,4-Dihydroxy-6-methoxy-phenyl)-3-(4-hydroxy-phenyl)-propan-1-on are also under investigation to assess its suitability for clinical translation. Parameters such as solubility, stability, bioavailability, and metabolic clearance are critical factors that determine the drug's efficacy and safety profile. Preliminary pharmacokinetic studies have shown promising results, indicating that this compound may exhibit favorable pharmacokinetic properties under certain conditions.

In conclusion, 1-(2,4-Dihydroxy-6-methoxy-phenyl)-3-(4-hydroxy-phenyl)-propan-1-on represents a significant advancement in pharmaceutical chemistry with potential applications in drug discovery and development. Its unique structural features, combined with its observed biological activities, make it a promising candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will play a crucial role in addressing unmet medical needs.